Cas no 2228764-13-2 (2,2-difluoro-2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine
• CAS No: 2228764-13-2
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 5891621
• PubChem ID: 165681818
• Update Time: 2025-10-18

2,2-difluoro-2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine
• EN300-1957273
• 2,2-difluoro-2-[6-(pyrrolidin-1-yl)pyridin-3-yl]ethan-1-amine
• 2228764-13-2

• Inchi： 1S/C11H15F2N3/c12-11(13,8-14)9-3-4-10(15-7-9)16-5-1-2-6-16/h3-4,7H,1-2,5-6,8,14H2
• InChI Key： CFRZDEZUKWJNRE-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CN=C(C=C1)N1CCCC1)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-difluoro-2-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-amine

Introduction to 2,2-Difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine (CAS No. 2228764-13-2)

2,2-Difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine, with the CAS number 2228764-13-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a pyrrolidine moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2,2-difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine consists of a pyridine ring substituted with a pyrrolidine group at the 6-position and a difluoromethylated ethylamine chain. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These characteristics make it an attractive candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and oncology.

Recent studies have highlighted the potential of 2,2-difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine as a modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific serotonin receptors, making it a promising lead for the treatment of mood disorders such as depression and anxiety. Additionally, preliminary data from in vitro assays suggest that it may have antiproliferative effects on certain cancer cell lines, opening up new avenues for its application in oncology.

The synthesis of 2,2-difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine involves several steps, including the formation of the difluoromethylated ethylamine chain and its subsequent coupling with the pyridine-pyrrolidine scaffold. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of pharmacokinetics, 2,2-difluoro-2-(6-(pyrrolidin-1-yl)pyridin-3-yl)ethan-1-amine demonstrates favorable properties. It exhibits good oral bioavailability and a reasonable half-life in preclinical models, which are crucial factors for its potential use as an orally administered therapeutic agent. Furthermore, its low toxicity profile in animal studies suggests that it may be safe for human use when administered at appropriate doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-2-(6-(pyrrolidin-1-y l)pyridin -3 - yl )ethan - 1 - amine in various therapeutic settings. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings have paved the way for further clinical investigations to explore its potential benefits in treating specific medical conditions.

In conclusion, 2,2-difluoro - 2 - ( 6 - ( pyrrolidin - 1 - yl ) pyridin - 3 - yl ) ethan - 1 - amine (CAS No. 228764 - 13 - 2) represents a promising compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.